2-(2-((2-Fluorophenoxy)methyl)morpholino)acetamide

• Molecular Formula: C13H17FN2O3
• Molecular Weight: 268.28 g/mol
• IUPAC Name: 2-[2-[(2-fluorophenoxy)methyl]morpholin-4-yl]acetamide
• InChI: InChI=1S/C13H17FN2O3/c14-11-3-1-2-4-12(11)19-9-10-7-16(5-6-18-10)8-13(15)17/h1-4,10H,5-9H2,(H2,15,17)
• InChI Key: WYCFFSCAVCHKAV-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1CC(=O)N)COC2=CC=CC=C2F

Description

2-(2-((2-Fluorophenoxy)methyl)morpholino)acetamide is a morpholine-based acetamide derivative featuring a 2-fluorophenoxy methyl substituent. Its molecular structure combines a morpholine ring—a six-membered heterocycle containing oxygen and nitrogen—with an acetamide backbone and a fluorinated aromatic moiety.

Preparation Methods

The synthesis of 2-(2-((2-Fluorophenoxy)methyl)morpholino)acetamide typically involves the reaction of 2-fluorophenol with formaldehyde and morpholine, followed by acylation with acetic anhydride. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate to facilitate the reaction . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

2-(2-((2-Fluorophenoxy)methyl)morpholino)acetamide undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur with reagents such as sodium azide or potassium cyanide.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

Scientific Research Applications

The compound is primarily utilized in the following areas:

Medicinal Chemistry

• Therapeutic Potential : Research indicates that 2-(2-((2-Fluorophenoxy)methyl)morpholino)acetamide may exhibit anti-inflammatory and anticancer properties. Its structure allows for interaction with various biological targets, potentially modulating pathways involved in disease processes.

Pharmacology

• Neurotransmitter Systems : The morpholino moiety suggests potential interactions with neurotransmitter systems, making it a candidate for studying neurological disorders. Investigations into its effects on serotonin and dopamine receptors are ongoing.

Biochemistry

• Enzyme Interactions : The compound serves as a probe to study enzyme interactions, particularly in metabolic pathways. Its ability to modify enzyme activity can provide insights into biochemical processes.

Industrial Applications

• Synthesis of Fine Chemicals : It is employed as an intermediate in the synthesis of other complex molecules, contributing to the development of new materials and pharmaceuticals.

Antitumor Activity

A study evaluated the cytotoxic effects of related compounds on various cancer cell lines, including HT29 colon cancer cells. The presence of electron-donating groups was found to enhance cytotoxicity significantly, suggesting that similar modifications in 2-(2-((2-Fluorophenoxy)methyl)morpholino)acetamide could yield promising results against tumor growth.

Cell Line	IC50 (μM)	Notes
HT29	<1.98	Significant growth inhibition observed
Jurkat T	<1.61	Enhanced by electron-donating groups

Antimicrobial Activity

Research on structurally similar compounds demonstrated significant antimicrobial properties against various pathogens. The minimum inhibitory concentrations (MICs) for some derivatives were as low as 0.22 to 0.25 μg/mL against Staphylococcus aureus and Staphylococcus epidermidis, indicating potential efficacy for the compound in combating bacterial infections.

Activity Type	Target Pathogen	MIC (μg/mL)	Notes
Antimicrobial	Staphylococcus aureus	0.22 - 0.25	Synergistic effects noted
Antimicrobial	Staphylococcus epidermidis	0.22 - 0.25	Effective against biofilm

Mechanism of Action

The mechanism of action of 2-(2-((2-Fluorophenoxy)methyl)morpholino)acetamide involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor of certain enzymes or receptors, thereby modulating biological processes. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key structural and physicochemical differences between 2-(2-((2-Fluorophenoxy)methyl)morpholino)acetamide and analogous compounds:

Compound Name	Molecular Formula	Molecular Weight	Substituents	logP	Key Features	Reference
2-(2-((2-Fluorophenoxy)methyl)morpholino)acetamide	C₁₃H₁₆FN₂O₃	285.28	2-fluorophenoxy, morpholine	~2.8*	Balanced lipophilicity, morpholine ring	[Hypoth.]
2-(2-((3-Chlorophenoxy)methyl)morpholino)acetamide	C₁₃H₁₇ClN₂O₃	284.74	3-chlorophenoxy, morpholine	~3.1	Higher halogen atomic weight, Cl vs. F
2-(2-fluorophenoxy)-N-[(4-methylphenyl)methyl]acetamide	C₁₆H₁₆FNO₂	273.30	2-fluorophenoxy, 4-methylbenzyl	3.08	Increased lipophilicity, benzyl group
N-[4-(2-Chlorophenyl)-1,3-thiazol-2-yl]-2-morpholinoacetamide	C₁₅H₁₇ClN₃O₂S	350.83	2-chlorophenyl, thiazole	~2.5	Thiazole ring, altered electronic profile
(E)-2-(5-fluoro-1-((3-methylisoxazol-5-yl)methyl)-2-oxoindolin-3-ylidene)-N-(pyridin-4-yl)acetamide	C₂₃H₁₈FN₄O₃	432.41	5-fluoroindole, pyridinyl	5.797	Extended π-system, high activity

*Estimated based on structural analogs.

Key Observations:

• Halogen Effects: Replacing the 2-fluorophenoxy group with 3-chlorophenoxy (as in ) increases molecular weight (284.74 vs. 285.28) and logP (3.1 vs. ~2.8), likely due to chlorine’s larger atomic radius and polarizability. This may enhance membrane permeability but reduce metabolic stability.
• Morpholine vs. Benzyl Groups: The morpholine ring in the target compound improves aqueous solubility compared to the 4-methylbenzyl group in 2-(2-fluorophenoxy)-N-[(4-methylphenyl)methyl]acetamide (logP 3.08 vs. ~2.8) .
• Heterocyclic Modifications : The thiazole-containing analog () exhibits a lower logP (~2.5), suggesting reduced lipophilicity, while the pyridinyl-indole derivative () shows significantly higher logP (5.797), correlating with enhanced cellular uptake in assays.

Cytotoxicity and Binding Affinity:

• The thiazole-containing analog () has been tested at 95% purity, but its biological data remain unreported.
• The 3-chlorophenoxy analog () lacks explicit activity data but shares structural motifs with antipsychotic and analgesic candidates, implying possible CNS activity.

Solubility and Metabolic Stability:

• The morpholine ring in the target compound enhances solubility compared to benzyl- or thiazole-containing analogs, making it more suitable for oral administration .
• Fluorine’s electronegativity in the 2-fluorophenoxy group may reduce oxidative metabolism, improving half-life relative to chlorinated analogs .

Biological Activity

2-(2-((2-Fluorophenoxy)methyl)morpholino)acetamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-(2-((2-Fluorophenoxy)methyl)morpholino)acetamide is C13H17FN2O3, with a molecular weight of 268.28 g/mol. The compound features a morpholino ring, an acetamide group, and a fluorophenoxy substituent, which contribute to its chemical reactivity and biological activity.

The biological activity of this compound may be attributed to its interaction with various biological targets, including enzymes and receptors involved in cellular signaling pathways. Preliminary studies suggest that the compound may modulate enzyme activities, leading to alterations in metabolic processes.

Structure-Activity Relationships (SAR)

Understanding the SAR is crucial for optimizing the biological efficacy of 2-(2-((2-Fluorophenoxy)methyl)morpholino)acetamide. Variations in the fluorophenoxy group or the morpholino structure can significantly impact its potency and selectivity against specific targets.

Compound	Structural Characteristics	Biological Activity
2-(2-((4-Fluorophenoxy)methyl)morpholino)acetamide	Similar core structure	Different position of fluorine, varying activity
2-(2-((3-Chlorophenoxy)methyl)morpholino)acetamide	Chlorine instead of fluorine	Potentially different biological activity

Antiviral Activity

Research has indicated that derivatives similar to 2-(2-((2-Fluorophenoxy)methyl)morpholino)acetamide exhibit antiviral properties. For instance, compounds with similar structures have shown inhibitory effects on HIV-1 replication in cell lines such as H9 and MT4, with IC50 values ranging from 5.5 µM to 52 µM depending on the specific derivative and cellular context .

Antimicrobial Activity

The compound's potential antimicrobial properties have also been explored. Studies demonstrate that related compounds exhibit significant activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentration (MIC) values indicating effective antimicrobial action. For example, MIC values for structurally related compounds ranged from 4.69 to 22.9 µM against various bacterial strains .

Case Studies

• Antiviral Efficacy : A study evaluated the antiviral efficacy of several morpholino derivatives against HIV-1. The results indicated that modifications in the phenyl rings significantly influenced antiviral potency, with some compounds achieving IC50 values as low as 4.7 µM in H9 cells .
• Antimicrobial Screening : Another research effort focused on assessing the antimicrobial properties of various derivatives of acetamides. The study reported that certain derivatives exhibited potent activity against resistant strains of bacteria, highlighting their therapeutic potential .

Q & A

Basic Research Questions

Q. What synthetic routes are established for 2-(2-((2-Fluorophenoxy)methyl)morpholino)acetamide, and what intermediates are critical?

• Methodology : The synthesis typically involves multi-step protocols:

• Step 1 : Formation of the morpholino core via reductive amination (e.g., acetaldehyde with NaBH3CN in MeOH) .
• Step 2 : Fluorophenoxy methylation using 2-fluorophenol and a methylating agent (e.g., glyoxal or formaldehyde under acidic conditions) .
• Step 3 : Acetamide coupling via HATU-mediated amidation with DIPEA in DMF, as seen in analogous morpholinone derivatives .
  Key intermediates include the morpholino-fluorophenoxy precursor and the activated carboxylic acid intermediate.

Q. How is structural characterization and purity validation performed for this compound?

• Methodology :

• NMR spectroscopy (¹H/¹³C) confirms regiochemistry of the fluorophenoxy and morpholino groups .
• HPLC (reverse-phase C18 columns) assesses purity (>95%), while mass spectrometry (HRMS or LC-MS) verifies molecular weight .
• Single-crystal XRD resolves ambiguous stereochemistry in analogs, though this requires high-purity crystalline material .

Q. Which in vitro assays are used to evaluate its biological activity?

• Antifungal Activity :

• Microbroth dilution assays determine minimum inhibitory concentrations (MICs) against Candida spp. and Aspergillus spp. .
• Time-kill kinetics assess fungicidal vs. fungistatic effects .
  • Cytotoxicity : MTT assays (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) screen for mammalian cell toxicity .

Advanced Research Questions

Q. How do structural modifications at the morpholino or fluorophenoxy positions influence antifungal activity?

• Methodology :

• Structure-Activity Relationship (SAR) : Derivatives with electron-withdrawing groups (e.g., -CF3) on the fluorophenoxy ring show enhanced antifungal potency, while bulky substituents on the morpholino nitrogen reduce activity .
• Data Analysis : Compare MIC shifts using ANOVA to identify statistically significant trends (p < 0.05) .

Q. What computational strategies predict target binding interactions for this compound?

• Methodology :

• Molecular docking (AutoDock Vina, Schrödinger Suite) models interactions with fungal CYP51 (lanosterol demethylase), a common antifungal target .
• MD simulations (GROMACS) assess binding stability over 100 ns trajectories, with hydrogen bonding and hydrophobic interactions prioritized .

Q. How can researchers resolve contradictory activity data between synthetic batches?

• Troubleshooting Steps :

• Impurity profiling via LC-MS to detect byproducts (e.g., unreacted intermediates or oxidation products) .
• Isotopic labeling (e.g., ¹⁸F or ¹³C) traces synthetic deviations in fluorophenoxy or morpholino groups .
• Batch-to-batch reproducibility is ensured by standardizing reaction conditions (e.g., strict temperature control during NaBH4 reductions) .

Q. What strategies improve solubility and bioavailability without compromising efficacy?

• Methodology :

• Prodrug design : Introduce phosphate esters at the acetamide group for enhanced aqueous solubility .
• Formulation : Use cyclodextrin inclusion complexes or nanoemulsions to improve dissolution rates .
• LogP optimization : Replace the fluorophenoxy group with polar substituents (e.g., -SO2NH2) while maintaining antifungal activity .